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Compound of Interest

Compound Name: TTT 3002

Cat. No.: B612027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance on the solubility and

stability of TTT-3002, a potent FMS-like tyrosine kinase 3 (FLT3) inhibitor, for use in cell culture

applications. Adherence to these guidelines is critical for ensuring experimental reproducibility

and the successful application of TTT-3002 in your research.

Frequently Asked Questions (FAQs)
Q1: What is TTT-3002 and what is its primary mechanism of action?

TTT-3002 is a highly potent and selective tyrosine kinase inhibitor (TKI) targeting FMS-like

tyrosine kinase 3 (FLT3). It has demonstrated significant preclinical potential in the treatment of

FLT3-mutant Acute Myeloid Leukemia (AML). Its mechanism of action involves the inhibition of

FLT3 autophosphorylation, which is a critical step in the signaling pathways that promote the

growth and survival of leukemia cells.

Q2: What is the recommended solvent for preparing TTT-3002 stock solutions?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of TTT-3002. It is advisable to prepare a high-concentration stock (e.g., 10 mM) to

minimize the final concentration of DMSO in the cell culture medium.

Q3: My TTT-3002 precipitates when I add it to my cell culture medium. What can I do?
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Precipitation of TTT-3002 upon dilution of a DMSO stock into aqueous cell culture media is a

common issue for many small molecule inhibitors. Here are several troubleshooting steps:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is kept low, ideally below 0.1%, and certainly not exceeding 0.3%, to prevent

solvent-induced toxicity and precipitation.

Dilution Method: Warm the cell culture medium to 37°C before adding the TTT-3002 stock

solution. While gently swirling the warmed medium, add the stock solution dropwise to

facilitate rapid and even dispersion.

Sonication: If precipitation persists, briefly sonicate the final diluted solution in a 37°C water

bath for 10-30 minutes. Ensure the solution is clear before adding it to your cells.

Lower Working Concentration: If the above steps do not resolve the issue, you may need to

use a lower working concentration of TTT-3002.

Q4: How should I store TTT-3002 powder and stock solutions?

Powder: Store the solid form of TTT-3002 at -20°C in a tightly sealed container, protected

from light and moisture.

Stock Solutions: Prepare stock solutions in DMSO and aliquot them into small, single-use

volumes in tightly sealed vials. Store these aliquots at -20°C. A Certificate of Analysis for

TTT-3002 recommends using prepared stock solutions within one month.[1] To maintain the

integrity of the compound, it is crucial to avoid repeated freeze-thaw cycles.[1]

Quantitative Data Summary
Below is a summary of the physical and chemical properties of TTT-3002.

Property Value Reference

Molecular Formula C₂₇H₂₃N₅O₃ [2]

Molecular Weight 465.51 g/mol [2]

Appearance White solid powder

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/ttt-3002.html
https://www.medchemexpress.com/ttt-3002.html
https://www.bocsci.com/product/ttt-3002-cas-871037-95-5-462606.html
https://www.bocsci.com/product/ttt-3002-cas-871037-95-5-462606.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Specific quantitative solubility data in common laboratory solvents is not readily available

in the public domain. It is highly recommended to perform small-scale solubility tests to

determine the optimal concentration for your specific stock solution and experimental

conditions.

Experimental Protocols
Protocol for Preparation of TTT-3002 Stock Solution (10
mM in DMSO)
Materials:

TTT-3002 powder (MW: 465.51 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculation: To prepare a 10 mM stock solution, you will need to dissolve 4.655 mg of TTT-

3002 in 1 mL of DMSO. Adjust the amounts as needed for your desired volume.

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (465.51 g/mol ) * (1000 mg/g) = 4.655 mg/mL

Weighing: Carefully weigh the required amount of TTT-3002 powder in a sterile

microcentrifuge tube.

Dissolving: Add the calculated volume of sterile DMSO to the tube containing the TTT-3002

powder.

Mixing: Vortex the solution until the TTT-3002 is completely dissolved. Gentle warming to

37°C may aid in dissolution.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol for Diluting TTT-3002 into Cell Culture Medium
Materials:

10 mM TTT-3002 stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium

Sterile conical tubes

Procedure:

Calculate Dilution: Determine the volume of the 10 mM TTT-3002 stock solution needed to

achieve your desired final concentration in the cell culture medium.

Example for a 10 µM final concentration in 10 mL of medium:

V₁ = (C₂ * V₂) / C₁

V₁ = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Dilution: Add the calculated volume of the TTT-3002 stock solution to the pre-warmed cell

culture medium.

Mixing: Gently swirl the medium while adding the stock solution to ensure rapid and uniform

mixing and to prevent precipitation.

Final Check: Visually inspect the medium to ensure there is no precipitate. If cloudiness or

precipitate is observed, refer to the troubleshooting guide.

Application: Use the freshly prepared TTT-3002-containing medium to treat your cells

immediately.

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

Weigh TTT-3002 Powder Add Sterile DMSO Vortex to Dissolve Aliquot and Store at -20°C

Add Stock to Media (Swirling)

Use one aliquot

Warm Cell Culture Media (37°C) Check for Precipitate Treat Cells

Precipitate observed in media?

Is final DMSO conc. < 0.1%?

Yes

Proceed with experiment

No

Adjust dilution to lower DMSO%

No

Did you warm media and swirl during addition?

Yes

Retry with proper technique

No

Briefly sonicate at 37°C

Yes

Precipitate still present?

Consider using a lower working concentration

Yes No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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